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Compound of Interest

Compound Name: Arachidonic acid-alkyne

Cat. No.: B565829 Get Quote

The proper handling and disposal of arachidonic acid-alkyne are paramount for ensuring

laboratory safety and environmental protection. This guide provides detailed, step-by-step

procedures for researchers, scientists, and drug development professionals to manage this

compound responsibly. Adherence to these protocols is essential to mitigate risks associated

with its chemical properties.

Essential Safety and Logistical Information
Arachidonic acid-alkyne is a valuable tool in metabolic research, often used as a "clickable"

surrogate for natural arachidonic acid to study its biological pathways.[1][2] However, its

chemical nature requires careful management. The compound is typically supplied in an

ethanol solution, which introduces specific hazards.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for arachidonic acid-alkyne.

This information is critical for risk assessment and the implementation of appropriate safety

controls.
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Property Value Source(s)

CAS Number 1219038-32-0 [3]

Molecular Formula C₂₀H₂₈O₂ [1]

Molecular Weight 300.4 g/mol [1]

Physical Form
Typically supplied as a solution

in ethanol (e.g., 1 mg/ml)
[1]

GHS Hazard Class

Flammable liquids (Category

2), Serious eye damage/eye

irritation (Category 2A)

[3][4]

Hazard Statements

H225: Highly flammable liquid

and vapor, H319: Causes

serious eye irritation

[3][4]

Storage Conditions

-80°C (6 months); -20°C (1

month), stored under an inert

gas like nitrogen

[2]

Incompatible Materials Strong oxidizing agents, Bases [5]

Standard Disposal Protocol for Arachidonic Acid-
Alkyne
The disposal of arachidonic acid-alkyne and materials contaminated with it must be treated

as hazardous waste.[5][6] Do not discharge this chemical into drains or the environment.[5][6]

The following workflow outlines the required step-by-step procedures.

Step 1: Personal Protective Equipment (PPE)
Before handling arachidonic acid-alkyne, ensure appropriate PPE is worn. This includes:

Eye Protection: Safety glasses or goggles to protect against splashes.[3]

Hand Protection: Chemically resistant gloves.[3]
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Body Protection: A lab coat or other protective clothing.[3]

Step 2: Waste Segregation and Collection
Proper segregation is the foundation of safe chemical waste management.[7]

Designate a Waste Container: Use a specific, clearly labeled hazardous waste container for

all arachidonic acid-alkyne waste. The container must be made of a compatible material,

such as glass or high-density polyethylene (HDPE).[7]

Labeling: The label must be completed with the words "Hazardous Waste," the full chemical

name ("Arachidonic acid-alkyne"), and the associated hazards (Flammable, Irritant).[8]

Collection:

Unused/Expired Product: Collect the original container with its contents in the designated

hazardous waste container.

Contaminated Materials: This includes pipette tips, gloves, absorbent paper, and any other

materials that have come into contact with the chemical. Place all these items into the

same designated waste container.[7]

Container Management: Keep the waste container securely closed except when adding

waste.[8] Store it in a well-ventilated area, away from heat, sparks, or open flames.[3]

Step 3: Managing Spills
In the event of a spill, immediate and correct action is crucial.

Alert and Evacuate: Notify personnel in the immediate vicinity and evacuate the area if

necessary.[7]

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[7]

Containment: Use a non-combustible absorbent material like sand, diatomite, or vermiculite

to contain the spill.[4][7]
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Collection: Carefully collect the absorbent material and place it into the designated

hazardous waste container.[7]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. All materials used for decontamination must also be disposed of as hazardous waste.

[7]

Step 4: Final Disposal
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for the hazardous waste container.[8]

Documentation: Complete any required waste disposal forms or manifests as per your

institution's and local regulations.

The logical workflow for these disposal procedures is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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